Cas no 90924-45-1 (1H-Indole-3-carboxylic acid, 2,3-dihydro-1-methyl-2-oxo-)

• Product Name: 1H-Indole-3-carboxylic acid, 2,3-dihydro-1-methyl-2-oxo-
• CAS No: 90924-45-1
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 6497003
• Update Time: 2025-05-23

1H-Indole-3-carboxylic acid, 2,3-dihydro-1-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylic acid, 2,3-dihydro-1-methyl-2-oxo-

• Inchi： 1S/C10H9NO3/c1-11-7-5-3-2-4-6(7)8(9(11)12)10(13)14/h2-5,8H,1H3,(H,13,14)
• InChI Key： RJSABSMHRFHEIE-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C(C(O)=O)C1=O

Experimental Properties

• Density: 1.382±0.06 g/cm3(Predicted)
• Boiling Point: 462.8±45.0 °C(Predicted)
• pka: 2.99±0.20(Predicted)

Additional information on 1H-Indole-3-carboxylic acid, 2,3-dihydro-1-methyl-2-oxo-

1H-Indole-3-carboxylic Acid, 2,3-Dihydro-1-Methyl-2-Oxo

The compound 1H-indole-3-carboxylic acid, 2,3-dihydro-1-methyl-2-oxo (CAS No. 90924-45-1) is a biologically active molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the indole family of heterocyclic compounds, which are widely recognized for their diverse biological activities. The indole core of this molecule is a fused bicyclic structure consisting of a benzene ring and a pyrrole ring, which contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of indole derivatives in drug discovery and development. The indole ring system is known to interact with various biological targets, including enzymes, receptors, and nucleic acids. For instance, the indole moiety in this compound has been shown to exhibit antioxidant properties, making it a promising candidate for applications in oxidative stress-related diseases. Additionally, the presence of the carboxylic acid group at the 3-position of the indole ring enhances its ability to form hydrogen bonds, which is crucial for its interactions with biological macromolecules.

The 2,3-dihydro-1-methyl-2-oxo substituent further modulates the chemical properties of this compound. This substituent introduces a ketone group and a methyl group into the structure, which can influence the molecule's solubility, stability, and bioavailability. Recent research has demonstrated that such modifications can significantly enhance the pharmacokinetic profiles of indole-based drugs. For example, studies have shown that the methyl group can improve the lipophilicity of the compound, thereby enhancing its ability to cross cellular membranes and reach intracellular targets.

In terms of synthesis, 1H-indole-3-carboxylic acid derivatives can be prepared through various routes. One common approach involves the cyclization of amino acids or related compounds under specific reaction conditions. For instance, the condensation of tryptophan with aldehydes or ketones can lead to the formation of indole derivatives with carboxylic acid groups. The introduction of the 2,3-dihydro-1-methyl-2-oxo substituent typically requires additional steps, such as oxidation or reduction reactions.

The biological activity of 1H-indole-3-carboxylic acid derivatives has been extensively studied in recent years. In particular, this compound has shown potential as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α. Furthermore, studies have demonstrated that this compound exhibits anti-cancer properties by inducing apoptosis in cancer cells while sparing normal cells. These findings suggest that it could be a valuable lead compound for developing novel anti-inflammatory and anti-cancer therapies.

In addition to its pharmacological applications, 1H-indole derivatives are also being explored for their role in agrochemicals and materials science. For example, certain indole-based compounds have been reported to act as plant growth regulators or pesticides due to their ability to modulate plant hormone signaling pathways. Similarly, the unique electronic properties of indoles make them attractive candidates for use in organic electronics and optoelectronic devices.

From an environmental perspective, understanding the fate and behavior of indole derivatives in natural systems is critical for assessing their potential impact on ecosystems. Recent research has focused on evaluating the biodegradability and toxicity of these compounds under various environmental conditions. For instance, studies have shown that certain indole-based compounds can undergo rapid microbial degradation under aerobic conditions but may persist longer under anaerobic conditions.

In conclusion, 1H-indole derivatives, including CAS No. 90924-45